Cas no 56231-52-8 (1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile)

1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile structure
56231-52-8 structure
Product Name:1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile
CAS No:56231-52-8
MF:C14H15NO2
MW:229.274403810501
CID:4937170
Update Time:2023-08-22

1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile
    • Inchi: 1S/C14H15NO2/c1-17-13-6-2-4-11(8-13)14(10-15)7-3-5-12(16)9-14/h2,4,6,8H,3,5,7,9H2,1H3
    • InChI Key: MCJJAYAOJAEIFS-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C#N)(C2C=CC=C(C=2)OC)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 343
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.1

1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019124495-1g
1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile
56231-52-8 95%
1g
$584.48 2023-09-01
Crysdot LLC
CD12060831-1g
1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile
56231-52-8 97%
1g
$556 2024-07-24
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